(4-Bromo-2-methoxyphenyl)(methyl)sulfane
Overview
Description
Scientific Research Applications
Bromophenol Derivatives Research
Research on bromophenol derivatives, which are structurally related to (4-Bromo-2-methoxyphenyl)(methyl)sulfane, has been conducted. For instance, bromophenol derivatives isolated from the red alga Rhodomela confervoides have been studied. These compounds, including various bromophenols with methoxy groups, were analyzed for their structure and activity against human cancer cell lines and microorganisms. However, they were found inactive in these applications (Zhao et al., 2004).
Synthesis of Triazoloquinoline Derivatives
The synthesis of triazoloquinoline derivatives, which involve compounds similar to this compound, has been explored. For instance, ethyl 1-[4-bromo-2-(methoxycarbonyl)phenyl)]-5-(ethylsulfanylmethyl)-1H-1,2,3-triazole-4-carboxylate was synthesized, highlighting the potential utility of bromo-methoxyphenyl compounds in the synthesis of complex organic structures (Pokhodylo & Obushak, 2019).
Catalyzed C-S Coupling Reactions
Studies have been conducted on the catalyzed C-S coupling reactions involving compounds similar to this compound. For instance, the C-S coupling reaction of benzenethiol and 1-bromo-4-methoxybenzene to synthesize (4-methoxyphenyl)(phenyl)sulfane has been investigated, indicating the relevance of such compounds in catalytic processes (Wang et al., 2014).
Antileukotrienic Agents Synthesis
Research into the synthesis of potential antileukotrienic agents involves compounds structurally related to this compound. For instance, the synthesis of compounds like 2-methyl-3-(4-{[4-(quinolin-2-ylmethoxy)phenyl]sulfanyl}phenyl)propanoic acid as potential antileukotrienic drugs has been described, highlighting the role of such compounds in medicinal chemistry (Jampílek et al., 2004).
Palladium Catalyzed Nucleophilic Substitution
The palladium-catalyzed nucleophilic substitution of aryl halides by thiolate anions is another area of research relevant to this compound. This process is useful for preparing symmetrical or unsymmetrical diaryl sulfides and aryl alkyl sulfides, indicating the applicability of bromo-methoxyphenyl compounds in organic synthesis (Migita et al., 1980).
Future Directions
Properties
IUPAC Name |
4-bromo-2-methoxy-1-methylsulfanylbenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrOS/c1-10-7-5-6(9)3-4-8(7)11-2/h3-5H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKLLATDFEQVAEW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)Br)SC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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